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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data and analytical
applications of Phenanthrene-13C6. Phenanthrene-13C6 is a stable isotope-labeled version
of phenanthrene, a polycyclic aromatic hydrocarbon (PAH). It serves as a crucial internal
standard in analytical chemistry for the accurate quantification of phenanthrene in various
environmental and biological matrices. This document compiles essential data on its properties,
safety protocols, and a detailed experimental workflow for its use.

Core Data Presentation

The following tables summarize the key quantitative data for Phenanthrene-13C6. It is
important to note that while identifiers are specific to the labeled compound, the physical,
chemical, toxicological, and ecological data are derived from the Material Safety Data Sheet
(MSDS) of its unlabeled counterpart, phenanthrene. The isotopic labeling is not expected to
significantly alter these macroscopic properties.

Table 1: Compound Identification
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Identifier

Value

Source

Product Name

Phenanthrene-13C6

[1112][31[4]

CAS Number 1189955-53-0 [1][21[3]
Molecular Formula Cs!3CeH10 [11[2]
Molecular Weight 184.19 g/mol [1][2]
Purity >99% [1]

Table 2: Physical and Chemical Properties (of unlabeled

Phenanthrene)
Property Value Source
Colorless to white crystalline
Appearance ) [51[6]
solid
Odor Faint aromatic [51[7]
Melting Point 98-101 °C [518]
Boiling Point 340 °C [5][8]
Density 1.063 g/mL at 25 °C [518]
Solubility in Water Insoluble [7109]
Soluble in toluene, carbon
Solubility in Organic Solvents tetrachloride, ether, chloroform, [9]
acetic acid, and benzene
Vapor Pressure 1 mmHg at 68°F [7]
log Kow (Octanol-Water
4.46 [10]

Partition Coefficient)

Table 3: Toxicological Data (of unlabeled Phenanthrene)
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Parameter Value Species Source
LD50 (Oral) 700 mg/kg Mouse [6][10]
LD50 (Intraperitoneal) 700 mg/kg Mouse [6]
LD50 (Intravenous) 56 mg/kg Mouse [6]
Not classifiable as to
) o its carcinogenicity to
Carcinogenicity N/A [10][11]

humans (IARC Group
3)

Table 4: Ecological Data (of unlabeled Phenanthrene)

Parameter Value Species Source
Lepomis
LC50 (Fish) 0.234 mg/L macrochirus [10]
(Bluegill sunfish)
EC50 (Aquatic Daphnia magna -
0.212 mg/L Not Specified [10]

Invertebrate)

(Water flea)

Safety and Handling

The safe handling of Phenanthrene-13C6 is paramount in a laboratory setting. The following

diagrams outline the recommended procedures for first aid and spill response, based on the

safety data for unlabeled phenanthrene.
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Ingestion

Rinse mouth with water. Consult a physician.

~

o)

Never give anything by
mouth to an unconscious person.

Eye Contact

Rinse thoroughly with
plenty of water for Consult a physician.
at least 15 minutes.

Skin Contact

Wash off with soap

and plenty of water. Consult a physician.

Inhalation

Move person to fresh air. i nQ.t preathlng, give
artificial respiration.

Consult a physician.

Click to download full resolution via product page

First Aid Measures for Phenanthrene Exposure.
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/Wear appropriate Personal )
Protective Equipment (PPE):
- Respirator
- Chemical-resistant gloves
- Safety goggles
- Protective clothing )

'

(Remove all sources of ignition)

'
'

Sweep up and shovel.
Do not create dust.

Collect in a suitable, closed
container for disposal.

l

Clean spill area with a soap
and water solution.

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page

Workflow for Responding to a Phenanthrene Spill.
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Experimental Protocols

Phenanthrene-13C6 is primarily used as an internal standard for the quantification of
phenanthrene and other PAHs in complex matrices. The principle of isotope dilution mass
spectrometry (IDMS) relies on the addition of a known amount of the isotopically labeled
standard to the sample prior to extraction and analysis. The labeled standard behaves
chemically and physically identically to the native analyte during sample preparation and
analysis, thus allowing for accurate correction of any analyte loss.

Detailed Methodology: Analysis of Phenanthrene in Soil
by GCIMS

This protocol is a synthesized procedure based on established methods for PAH analysis in saill
and sediment.

1. Sample Preparation and Extraction

o Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure
homogeneity.

» Spiking with Internal Standard: Weigh approximately 10 g of the homogenized soil into a
beaker. Spike the sample with a known amount of Phenanthrene-13C6 solution (e.g., 1 ug
in a suitable solvent like acetone).

e Dehydration: Add 5-10 g of anhydrous sodium sulfate to the soil and mix thoroughly until a
free-flowing powder is obtained.

o Extraction: Transfer the soil mixture to a Soxhlet extraction thimble. Extract with a 1:1 (v/v)
mixture of hexane and acetone for 16-24 hours. Alternatively, use an accelerated solvent
extraction (ASE) system with the same solvent mixture at elevated temperature and
pressure.

2. Extract Cleanup

o Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator.
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 Silica Gel Chromatography: Prepare a silica gel column for cleanup. Condition the column
with hexane. Apply the concentrated extract to the column and elute with a suitable solvent
mixture (e.g., hexane:dichloromethane). This step removes polar interferences.

¢ Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a
gentle stream of nitrogen.

3. GC/MS Analysis

e Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC/MS) is used
for analysis.

e GC Conditions:

o Column: A capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm x
0.25 pm).

o Injector: Splitless injection at 280°C.

o Oven Program: Start at 60°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for
10 minutes.

o Carrier Gas: Helium at a constant flow rate.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM).

o lons to Monitor:

» Phenanthrene (native): m/z 178 (quantification), 179 (confirmation)

» Phenanthrene-13C6 (internal standard): m/z 184 (quantification)

4. Quantification
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» Calculate the concentration of native phenanthrene in the sample using the response factor
determined from the analysis of calibration standards containing both native phenanthrene
and Phenanthrene-13C6.
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4 Sample Preparation

[Homogenize Soil Samplej

Spike with Phenanthrene-13C6
Internal Standard

l
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Analytical Workflow for Phenanthrene in Soil.
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Conclusion

Phenanthrene-13C6 is an indispensable tool for the accurate and precise measurement of
phenanthrene in complex samples. While its physical and toxicological properties are
considered analogous to its unlabeled form, proper safety precautions must always be
observed in the laboratory. The detailed experimental protocol provided herein offers a robust
framework for its application in environmental analysis, ensuring high-quality data for research
and regulatory purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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